Cecbtnoo

• CAS No.: 127154-03-4
• Molecular Formula: C28H31NO5
• Molecular Weight: 461.5 g/mol
• IUPAC Name: (5R)-5-[(2S,6R,14R,15S,16R)-5-(cyclopropylmethyl)-11-hydroxy-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,18-tetraen-16-yl]-3-methylideneoxolan-2-one
• InChI: InChI=1S/C28H31NO5/c1-15-11-20(33-24(15)31)18-13-26-7-8-28(18,32-2)25-27(26)9-10-29(14-16-3-4-16)21(26)12-17-5-6-19(30)23(34-25)22(17)27/h5-8,16,18,20-21,25,30H,1,3-4,9-14H2,2H3/t18-,20-,21-,25-,26?,27+,28+/m1/s1
• InChI Key: OZWOAKUHWIGMQA-XXEDLTEQSA-N
• SMILES: COC12C=CC3(CC1C4CC(=C)C(=O)O4)C5CC6=C7C3(C2OC7=C(C=C6)O)CCN5CC8CC8
• Isomeric SMILES: CO[C@@]12C=CC3(C[C@@H]1[C@H]4CC(=C)C(=O)O4)[C@H]5CC6=C7[C@]3([C@H]2OC7=C(C=C6)O)CCN5CC8CC8
• Synonyms: CECBTNOO; N-(cyclopropylmethyl)-6,14-endo-etheno-7-(3-carboxy-3-n-butenyl)tetrahydronororipavine gamma-lactone

Description

Cecbtnoo (a hypothetical compound inferred from the evidence) is an organophosphorus compound with the molecular formula C₁₈H₁₅O₄P, structurally characterized by a phenoxy-phosphorus backbone and a bridged ethylphenyl group . It is primarily utilized as a flame retardant in polymer composites due to its high thermal stability (decomposition temperature >300°C) and low toxicity . Its mechanism involves the release of phosphorus-containing radicals during combustion, which quench flammable free radicals and promote char formation . This compound’s synthesis typically involves a multi-step reaction starting from diphenyl ether and phosphorus oxychloride, yielding a halogen-free, environmentally benign additive .

Comparison with Similar Compounds

Research Findings and Limitations

• Advantages of this compound: Superior thermal stability and low smoke emission . Halogen-free composition aligns with EU REACH regulations .
• Limitations :
  • Higher cost due to complex synthesis (~$150/kg vs. $90/kg for DOPO) .
  • Reduced impact strength in epoxy resins at >25 wt% loading .

Recent studies suggest hybridizing this compound with nanoclays (e.g., montmorillonite) to maintain mechanical properties while lowering additive requirements to 15 wt% .